Cas no 120350-37-0 (1-(2,5-Dimethylthiophen-3-yl)ethan-1-amine)

• Product Name: 1-(2,5-Dimethylthiophen-3-yl)ethan-1-amine
• CAS No: 120350-37-0
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 133195
• PubChem ID: 3614460
• Update Time: 2025-10-29

1-(2,5-Dimethylthiophen-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine,a,2,5-trimethyl-
• 1-(2,5-dimethylthien-3-yl)ethanamine
• 1-(2,5-dimethylthiophen-3-yl)ethanamine
• 1-(2,5-Dimethyl-[3]thienyl)-aethylamin
• 1-(2,5-dimethyl-[3]thienyl)-ethylamine
• 1-(2,5-dimethylthien-3-yl)ethylamine
• 3-Thiophenemethanamine,a,2,5-trimethyl
• 120350-37-0
• EN300-35196
• AKOS000123668
• AKOS022473870
• DTXSID20394296
• SCHEMBL15326776
• J-004319
• Z330913164
• CS-0246987
• 1-(2,5-dimethylthiophen-3-yl)ethan-1-amine
• SY171265
• MFCD09822258
• 1-(2,5-Dimethyl-3-thienyl)ethanamine
• MFCD09822259
• 1213617-04-9
• MFCD05215242
• G22730
• (R)-1-(2,5-Dimethyl-3-thienyl)ethanamine
• (S)-1-(2,5-Dimethyl-3-thienyl)ethanamine
• 1213480-17-1
• SY383414
• SY383416
• DTXCID10345156
• 1-(2,5-Dimethylthiophen-3-yl)ethan-1-amine

• Inchi： 1S/C8H13NS/c1-5-4-8(6(2)9)7(3)10-5/h4,6H,9H2,1-3H3
• InChI Key： FCVVALGYYCPMEM-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C(C)N

Computed Properties

• Exact Mass: 155.07700
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 236.1±35.0 °C at 760 mmHg
• Flash Point: 96.6±25.9 °C
• PSA: 54.26000
• LogP: 3.08490
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(2,5-Dimethylthiophen-3-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,5-Dimethylthiophen-3-yl)ethan-1-amine

1-(2,5-Dimethylthiophen-3-yl)ethan-1-amine: A Comprehensive Overview

1-(2,5-Dimethylthiophen-3-yl)ethan-1-amine (CAS No. 120350-37-0) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a thiophene ring substituted with two methyl groups and an ethanamine moiety, has garnered attention due to its potential applications in drug design, electronic materials, and advanced organic synthesis techniques. Recent studies have highlighted its role in the development of novel materials with tailored electronic properties, making it a focal point for researchers worldwide.

The thiophene ring system in 1-(2,5-Dimethylthiophen-3-yl)ethan-1-amine is a key structural feature that contributes to its electronic properties. Thiophene, a five-membered heterocyclic compound with one sulfur atom, is known for its aromaticity and ability to participate in various conjugation effects. The substitution pattern of the thiophene ring in this compound—specifically the presence of two methyl groups at the 2 and 5 positions—plays a crucial role in modulating the electronic characteristics of the molecule. These methyl groups act as electron-donating groups, which can influence the reactivity and stability of the compound during synthesis and application.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of 1-(2,5-Dimethylthiophen-3-yl)ethan-1-amine. Traditionally, this compound was synthesized via multi-step processes involving coupling reactions and functional group transformations. However, modern approaches leverage catalytic systems and microwave-assisted synthesis to achieve higher yields and improved purity. These innovations have not only streamlined the production process but also opened avenues for large-scale manufacturing, which is essential for its commercial applications.

In terms of applications, 1-(2,5-Dimethylthiophen-3-yl)ethan-1-amine has shown promise in the field of electronics. Its ability to form self-assembled monolayers (SAMs) on various substrates has made it a candidate for use in organic electronics and nanotechnology. SAMs formed by this compound exhibit favorable electronic properties, including high conductivity and stability under ambient conditions. These attributes make it suitable for applications such as sensors, flexible electronics, and energy storage devices.

Moreover, 1-(2,5-Dimethylthiophen-3-yl)ethan-1-amines have been explored as building blocks in drug design. The thiophene moiety is known to exhibit bioactivity in various pharmacological contexts, and the substitution pattern in this compound enhances its potential as a lead molecule for drug development. Recent studies have focused on its ability to interact with biological targets such as enzymes and receptors, paving the way for its use in therapeutic agents targeting specific diseases.

The environmental impact of 1-(2,5-Dimethylthiophen-3-yll ethan-amines has also been a topic of recent research. As industries increasingly prioritize sustainability, understanding the eco-friendly aspects of chemical compounds is crucial. Studies have shown that this compound exhibits biodegradability under certain conditions, reducing its environmental footprint compared to traditional synthetic materials. This property aligns with global efforts to develop greener chemical processes and products.

In conclusion, 1-(2,5-Dimethylthiophen-3-yll ethan-amines (CAS No. 120350 - 37 - 0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and material science applications, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping future technologies and therapeutic solutions.